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Compound of Interest

Compound Name: D-Glucose pentaacetate

Cat. No.: B15544913 Get Quote

This guide provides immediate safety, handling, and disposal protocols for D-Glucose
Pentaacetate, tailored for research scientists and drug development professionals. The

following procedures are designed to ensure a safe laboratory environment and operational

efficiency.

Personal Protective Equipment (PPE) and Safety
Measures
When handling D-Glucose Pentaacetate, appropriate personal protective equipment is

mandatory to prevent exposure and ensure personal safety. The required PPE and safety

measures are summarized in the table below.
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Equipment/Measure Specification Rationale

Eye Protection

Chemical safety goggles or

glasses with side shields

(compliant with OSHA 29 CFR

1910.133 or European

Standard EN166).[1][2]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Appropriate chemical-resistant

gloves (e.g., nitrile).[1][3]

Prevents skin contact, which

can cause irritation or allergic

reactions.[3][4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 136 approved

respirator with a particle filter

(e.g., N95) should be used

when dust is generated or

ventilation is inadequate.[1][5]

Minimizes the inhalation of

dust, which may cause

respiratory tract irritation.[1][6]

Skin and Body Protection

Laboratory coat and

appropriate protective clothing

to prevent skin exposure.[1][2]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Ventilation

Work in a well-ventilated area.

Use a chemical fume hood if

dust generation is likely.[1][6]

Controls exposure by

minimizing the concentration of

airborne dust.

First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure to D-Glucose
Pentaacetate.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[3][7] Seek medical attention if irritation persists.

[6]

Skin Contact

Wash the affected area immediately with plenty

of soap and water for at least 15 minutes.[3] If

skin irritation or a rash occurs, seek medical

advice.[3] Contaminated clothing should be

removed and washed before reuse.[6]

Inhalation

Move the individual to fresh air.[3][6] If breathing

is difficult, provide oxygen. If the person is not

breathing, give artificial respiration.[3][6] Seek

medical attention if symptoms occur.[7]

Ingestion

Rinse the mouth with water and then drink

plenty of water.[3][7] Do not induce vomiting.[8]

Seek medical attention if symptoms occur.[7]

Operational Plan: Handling and Disposal
A systematic approach to handling and disposing of D-Glucose Pentaacetate is crucial for

laboratory safety and regulatory compliance.

Handling Protocol
Preparation: Before handling, ensure that the work area is clean and uncluttered. Confirm

that a safety shower and eyewash station are readily accessible.[8]

Personal Protective Equipment (PPE): Put on all required PPE as detailed in the table

above: safety goggles, chemical-resistant gloves, a lab coat, and a respirator if necessary.

Weighing and Transfer:

Handle D-Glucose Pentaacetate in a well-ventilated area or a chemical fume hood to

minimize dust generation.[1]
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Use a spatula or other appropriate tool to carefully transfer the solid material. Avoid

actions that could create dust clouds.

If weighing, use a balance inside a fume hood or a ventilated enclosure.

In Use:

Keep the container tightly closed when not in use.[1][6]

Avoid contact with skin, eyes, and clothing.[1]

Avoid ingestion and inhalation.[1]

After Handling:

Wash hands thoroughly with soap and water after handling the chemical.[6]

Clean the work area and any equipment used.

Storage Plan
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6]

Keep away from incompatible substances such as strong oxidizing agents and strong acids.

[3][4]

Disposal Plan
Waste Characterization: D-Glucose Pentaacetate waste should be considered chemical

waste.[3]

Containerization: Collect waste material in a suitable, labeled, and closed container.[3]

Disposal: Dispose of the waste at an approved waste disposal plant.[3][6] All disposal

activities must comply with local, regional, and national hazardous waste regulations.[3] Do

not allow the chemical to enter drains or waterways.[6]

Experimental Workflow
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The following diagram illustrates the standard workflow for the safe handling of D-Glucose
Pentaacetate, from preparation to disposal.

Safe Handling Workflow for D-Glucose Pentaacetate

1. Preparation

2. Handling

3. Post-Handling

4. Storage & Disposal

Prepare Clean Work Area

Check Safety Equipment
(Eyewash, Shower)

Don PPE

Weigh/Transfer in
Ventilated Area

Perform Experiment

Clean Work Area
& Equipment

Remove PPE

Wash Hands

Store in Cool, Dry,
Well-Ventilated Area

Dispose of Waste in
Accordance with Regulations
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Click to download full resolution via product page

Caption: Workflow for safe handling of D-Glucose pentaacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. beta-D-Glucose pentaacetate(604-69-3)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

4. assets.thermofisher.com [assets.thermofisher.com]

5. Manufacturers of α-D(+)-Glucose pentaacetate, 99%, CAS 604-68-2, G 5775, along with
worldwide shipping | Otto Chemie Pvt Ltd - IN [ottokemi.com]

6. aksci.com [aksci.com]

7. assets.thermofisher.cn [assets.thermofisher.cn]

8. szabo-scandic.com [szabo-scandic.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for D-Glucose
Pentaacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544913#personal-protective-equipment-for-
handling-d-glucose-pentaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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